Methyl 4-bromo-2-hydroxy-6-methylbenzoate

• IUPAC Name: methyl 4-bromo-2-hydroxy-6-methylbenzoate
• InChI: InChI=1S/C9H9BrO3/c1-5-3-6(10)4-7(11)8(5)9(12)13-2/h3-4,11H,1-2H3
• InChI Key: XDUVTEPRZKJOLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C(=O)OC)O)Br
• Molecular Formula: C9H9BrO3
• Molecular Weight: 245.07 g/mol
• CAS No.: 2089319-35-5

Description

“Methyl 4-bromo-2-hydroxy-6-methylbenzoate” is a chemical compound with the CAS Number: 2089319-35-5. It has a molecular weight of 245.07 and its molecular formula is C9H9BrO3. This compound is typically in solid form.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the formula C9H9BrO3. This indicates that the molecule consists of 9 carbon atoms, 9 hydrogen atoms, 1 bromine atom, and 3 oxygen atoms.

Physical and Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a molecular weight of 245.07. It should be stored in a dry place at room temperature.

Scientific Research Applications

Single Crystal and Theoretical Analysis

Methyl 4-bromo-2-hydroxy-6-methylbenzoate has been studied for its crystal structure and molecular interactions. A study focused on a similar compound, methyl 4-hydroxybenzoate (also known as methyl paraben), revealed its crystal structure and intermolecular interactions through Hirshfeld surface analysis. Quantum mechanical methods like Hartree Fock and Density Functional Theory were used to understand the molecule’s properties. This research is crucial for understanding the pharmaceutical activity of these molecules (Sharfalddin et al., 2020).

Synthesis and Antibiotic Constituents

Research has also focused on the synthesis of compounds related to this compound. For example, a study on the synthesis of aromatic constituents of calichemicin antibiotics involves similar compounds. These studies are significant for understanding the preparation and potential applications of these substances in pharmaceuticals (Laak & Scharf, 1989).

Hydrolysis Studies

Investigations into the hydrolysis of compounds similar to this compound have been conducted. A study on the hydrolysis of 4-acetoxybenzoic acid and 2-naphtyl-acetate in cationic micelles provides insights into the behavior of similar esters in various conditions, which is relevant for understanding the stability and degradation of these compounds (Vera & Rodenas, 1986).

Environmental Impact and Degradation

The environmental impact and degradation of related compounds have been studied as well. For instance, research on parabens, which are structurally similar, shows their presence and behavior in aquatic environments. This is crucial for assessing the ecological impact and potential risks of these compounds (Haman et al., 2015).

Safety and Hazards

The compound is labeled with the signal word “Warning” and is associated with the hazard statements H315, H319, and H335. These statements indicate that the compound can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing its dust/fume/gas/mist/vapors/spray and using it only in well-ventilated areas.